molecular formula C27H22FN3O2S B2595612 N-(3,5-dimethylphenyl)-2-[[2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide CAS No. 872196-82-2

N-(3,5-dimethylphenyl)-2-[[2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide

Cat. No. B2595612
CAS RN: 872196-82-2
M. Wt: 471.55
InChI Key: HYBUMUOIOHZPIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(3,5-dimethylphenyl)-2-[[2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C27H22FN3O2S and its molecular weight is 471.55. The purity is usually 95%.
BenchChem offers high-quality N-(3,5-dimethylphenyl)-2-[[2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,5-dimethylphenyl)-2-[[2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis for Imaging Applications

A study on the radiosynthesis of selective radioligands, closely related to the chemical structure of interest, for imaging the translocator protein (18 kDa) with PET, highlighted the synthesis and automation processes for labeling with fluorine-18, offering insights into the applications of such compounds in in vivo imaging using positron emission tomography (Dollé et al., 2008).

Quantum Chemical Insights and Drug Likeness

Another study provided quantum chemical insights into the molecular structure, NBO analysis, and spectroscopic characteristics of a novel anti COVID-19 molecule closely related to the compound . This research further explored the drug likeness based on Lipinski's rule and molecular docking against SARS-CoV-2 protein, showcasing the potential antiviral applications of such compounds (Mary et al., 2020).

Crystal Structure Analysis

Research on the crystal structures of N-derivatives of similar compounds has been conducted, offering valuable information on the conformation and molecular interactions within these compounds. Such analyses provide foundational knowledge for the development of new materials or drugs (Subasri et al., 2017).

Potential Analgesic Applications

The study of compounds with structural similarities to the one , such as KR-25003, a potent analgesic capsaicinoid, reveals their potential applications in pain management. The investigation into their molecular structure and intermolecular hydrogen bonds offers insights into the mechanism of action and possible therapeutic uses (Park et al., 1995).

properties

IUPAC Name

N-(3,5-dimethylphenyl)-2-[[2-(4-fluorophenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H22FN3O2S/c1-16-11-17(2)13-21(12-16)29-24(32)15-34-27-22-14-19-5-3-4-6-23(19)33-26(22)30-25(31-27)18-7-9-20(28)10-8-18/h3-13H,14-15H2,1-2H3,(H,29,32)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HYBUMUOIOHZPIU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)NC(=O)CSC2=NC(=NC3=C2CC4=CC=CC=C4O3)C5=CC=C(C=C5)F)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H22FN3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

471.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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